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Compound of Interest

Compound Name: 3-Ethoxycyclohexene

Cat. No.: B15376129

Physical Properties of 3-Ethoxycyclohexene:
Data Not Available

An in-depth search of publicly available chemical databases and scientific literature did not
yield specific experimental data for the boiling point and density of 3-Ethoxycyclohexene.
While information is available for structurally related isomers and derivatives, these values
cannot be accurately extrapolated to 3-Ethoxycyclohexene due to differences in molecular
structure that influence physical properties.

Computational estimations for some properties of 3-Ethoxycyclohexene are available in
databases such as PubChem; however, these are theoretical predictions and have not been
experimentally verified.

For researchers, scientists, and drug development professionals requiring precise physical
property data for 3-Ethoxycyclohexene, experimental determination would be necessary.
Standard methodologies for determining boiling point and density are outlined below.

Experimental Protocols for Determination of
Physical Properties

Should a sample of 3-Ethoxycyclohexene be available, the following standard laboratory
procedures would be employed to determine its boiling point and density.
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Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and precise method for this determination is
distillation.

Methodology:

o Apparatus Setup: A standard distillation apparatus would be assembled, consisting of a
round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving
flask.

o Sample Preparation: The sample of 3-Ethoxycyclohexene would be placed in the round-
bottom flask along with boiling chips to ensure smooth boiling.

o Heating: The flask would be gently heated.

o Temperature Reading: The temperature is monitored as the vapor rises and surrounds the
thermometer bulb. The boiling point is recorded as the stable temperature at which the liquid
is actively boiling and condensing.

o Pressure Correction: The atmospheric pressure is recorded at the time of the experiment,
and the observed boiling point is corrected to the standard pressure of 1 atmosphere (101.3
kPa) if necessary.

Density Determination

Density is the mass of a substance per unit volume. It is typically measured at a specific
temperature, as density is temperature-dependent.

Methodology:

o Apparatus: A pycnometer, a specialized flask of a known volume, is used for precise density
measurements. An analytical balance is also required.

* Measurement of Empty Pycnometer Mass: The pycnometer is thoroughly cleaned, dried, and
its mass is accurately measured.
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e Measurement with Sample: The pycnometer is filled with 3-Ethoxycyclohexene, ensuring
no air bubbles are present. The mass of the filled pycnometer is then measured.

o Temperature Control: The temperature of the sample is recorded, as density varies with
temperature.

e Calculation: The mass of the 3-Ethoxycyclohexene is determined by subtracting the mass
of the empty pycnometer from the mass of the filled pycnometer. The density is then
calculated by dividing the mass of the sample by the known volume of the pycnometer.

Logical Workflow for Physical Property
Determination

The logical progression for obtaining the required physical data for 3-Ethoxycyclohexene is
outlined in the following diagram.

Workflow for Physical Property Determination of 3-Ethoxycyclohexene
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Caption: Logical workflow for the experimental determination of physical properties.
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Due to the absence of specific data for 3-Ethoxycyclohexene, a comprehensive technical
guide with comparative data tables and signaling pathways as requested cannot be provided at
this time. The information presented serves as a guide for the experimental determination of
the required physical properties.

 To cite this document: BenchChem. [Physical properties of 3-Ethoxycyclohexene (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15376129#physical-properties-of-3-
ethoxycyclohexene-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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